3-[(5-Chlorofuran-2-carbonyl)amino]-3-thiophen-2-ylpropanoic acid

• IUPAC Name: 3-[(5-chlorofuran-2-carbonyl)amino]-3-thiophen-2-ylpropanoic acid
• InChI: InChI=1S/C12H10ClNO4S/c13-10-4-3-8(18-10)12(17)14-7(6-11(15)16)9-2-1-5-19-9/h1-5,7H,6H2,(H,14,17)(H,15,16)
• InChI Key: IYMBLJKKLKCDHK-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1)C(CC(=O)O)NC(=O)C2=CC=C(O2)Cl
• Molecular Formula: C12H10ClNO4S
• Molecular Weight: 299.73 g/mol

Description

3-[(5-Chlorofuran-2-carbonyl)amino]-3-thiophen-2-ylpropanoic acid, also known as CF3, is a chemical compound that has been studied for its potential applications in scientific research. This compound is a derivative of the amino acid proline and has been synthesized using various methods. In

Scientific Research Applications

3-[(5-Chlorofuran-2-carbonyl)amino]-3-thiophen-2-ylpropanoic acid has been studied for its potential applications in scientific research, particularly in the field of medicinal chemistry. It has been shown to have anti-inflammatory, anti-cancer, and anti-viral properties. 3-[(5-Chlorofuran-2-carbonyl)amino]-3-thiophen-2-ylpropanoic acid has also been studied for its potential as a drug delivery system, as it can be easily modified to target specific cell types.

Mechanism of Action

The mechanism of action of 3-[(5-Chlorofuran-2-carbonyl)amino]-3-thiophen-2-ylpropanoic acid is not fully understood, but it is believed to work by inhibiting the activity of certain enzymes involved in inflammation and cancer cell growth. 3-[(5-Chlorofuran-2-carbonyl)amino]-3-thiophen-2-ylpropanoic acid has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory prostaglandins. It has also been shown to inhibit the activity of histone deacetylases (HDACs), enzymes involved in the regulation of gene expression.
Biochemical and Physiological Effects:
3-[(5-Chlorofuran-2-carbonyl)amino]-3-thiophen-2-ylpropanoic acid has been shown to have a number of biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells in vitro and in vivo, and to reduce inflammation in animal models. 3-[(5-Chlorofuran-2-carbonyl)amino]-3-thiophen-2-ylpropanoic acid has also been shown to have anti-viral properties, inhibiting the replication of the hepatitis C virus.

Advantages and Limitations for Lab Experiments

3-[(5-Chlorofuran-2-carbonyl)amino]-3-thiophen-2-ylpropanoic acid has a number of advantages for use in lab experiments. It is relatively easy to synthesize and can be modified to target specific cell types. It has also been shown to have low toxicity, making it a potentially safe option for use in animal models. However, 3-[(5-Chlorofuran-2-carbonyl)amino]-3-thiophen-2-ylpropanoic acid has some limitations, including its limited solubility in water and its potential to degrade over time.

Future Directions

There are a number of future directions for research on 3-[(5-Chlorofuran-2-carbonyl)amino]-3-thiophen-2-ylpropanoic acid. One area of interest is its potential as a drug delivery system, particularly for the targeted delivery of anti-cancer drugs. 3-[(5-Chlorofuran-2-carbonyl)amino]-3-thiophen-2-ylpropanoic acid could also be further studied for its anti-inflammatory and anti-viral properties, and its potential use in the treatment of other diseases. Additionally, further research could be done to optimize the synthesis method of 3-[(5-Chlorofuran-2-carbonyl)amino]-3-thiophen-2-ylpropanoic acid and to improve its stability over time.

Synthesis Methods

The synthesis of 3-[(5-Chlorofuran-2-carbonyl)amino]-3-thiophen-2-ylpropanoic acid can be achieved through various methods, including the use of proline as a starting material. One method involves the reaction of proline with 5-chlorofuran-2-carboxylic acid to form 5-chlorofuran-2-carbonylproline. This intermediate is then reacted with thiophene-2-carboxylic acid to form 3-[(5-Chlorofuran-2-carbonyl)amino]-3-thiophen-2-ylpropanoic acid.